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Compound of Interest

Compound Name: 2-(Bromomethyl)acrylic acid

Cat. No.: B041221

Essential Safety and Handling Guide for 2-
(Bromomethyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Bromomethyl)acrylic acid. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risk.

Understanding the Hazards

2-(Bromomethyl)acrylic acid is a corrosive solid that can cause severe skin burns and eye
damage.[1] It is essential to handle this compound with appropriate personal protective
equipment (PPE) and within a controlled laboratory environment.

Physical and Chemical Properties

A summary of the key quantitative data for 2-(Bromomethyl)acrylic acid is provided in the
table below for easy reference.
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Property Value Reference
Chemical Formula C4HsBrO:2 [1]
Molecular Weight 164.99 g/mol [1]

White to off-white
Appearance ) ]

solid/crystalline powder
Melting Point 70-73 °C [1]
GHS Pictogram GHSO05 (Corrosion) [1]

H314: Causes severe skin
Hazard Statement [1]
burns and eye damage

Storage Temperature 2-8°C [1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-(Bromomethyl)acrylic acid to prevent
exposure.
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PPE Category

Specification

Rationale

Hand Protection

Butyl rubber gloves.[2] Nitrile
gloves may offer some
protection for minor splashes
but are less resistant to
corrosive materials.[3] Always
check gloves for integrity

before use.

Provides the best protection
against this corrosive organic

acid.

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and
airborne particles, which can

cause severe eye damage.

Body Protection

Chemical-resistant lab coat
and a chemical-resistant

apron.

Protects against skin contact

from spills and splashes.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and acid
gases should be used,
especially when handling the
powder outside of a certified
chemical fume hood or if dust

is generated.

Prevents inhalation of the

corrosive dust.

Operational Plan: Step-by-Step Handling Procedure

This section provides a detailed workflow for the safe handling of 2-(Bromomethyl)acrylic

acid.

4.1. Pre-Handling Preparations

o Designated Area: All work with 2-(Bromomethyl)acrylic acid must be conducted in a

designated area within a certified chemical fume hood.[2][4]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[4] A spill kit containing appropriate neutralizers
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(such as sodium bicarbonate for acids) and absorbent materials should be available.[4]

o Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for 2-
(Bromomethyl)acrylic acid.

o Don PPE: Put on all required PPE as specified in the table above.

4.2. Weighing and Aliquoting the Solid

» Perform all weighing and transfer operations within the chemical fume hood to contain any
dust.

» Use non-metallic (e.g., ceramic or plastic) spatulas and weighing boats, as this corrosive
substance can react with metals.[3]

o Carefully weigh the desired amount of the solid, minimizing the creation of dust.

o Immediately and securely close the primary container after dispensing.

4.3. Dissolving the Solid

» When preparing a solution, always add the acid slowly to the solvent, never the other way
around, to avoid a violent reaction and splashing.[5][6]

» Use a stirrer to ensure the solid dissolves completely. Be aware that this process may
generate heat; consider using an ice bath for cooling if necessary.[5]

4.4. Post-Handling Procedures

o Decontaminate: Wipe down the work surface within the fume hood with a suitable
decontaminant (e.g., a mild base solution followed by water).

e Clean Equipment: Thoroughly clean all non-disposable equipment used. The initial rinsate
should be collected as hazardous waste.[7]

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves
last, turning them inside out as you remove them.
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e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of 2-(Bromomethyl)acrylic acid and associated waste is crucial to prevent
environmental contamination and ensure safety.

5.1. Waste Segregation

¢ Solid Waste: Unused 2-(Bromomethyl)acrylic acid and any materials grossly contaminated
with the solid (e.g., weighing boats, contaminated paper towels) should be collected in a
designated, labeled, and sealed hazardous waste container for halogenated organic solids.

» Liquid Waste: Solutions of 2-(Bromomethyl)acrylic acid and the first rinse from cleaning
contaminated labware should be collected in a designated, labeled, and sealed hazardous
waste container for halogenated organic liquids.

o Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated
sharps container.

5.2. Container Labeling

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"2-(Bromomethyl)acrylic acid,” and the approximate concentration and quantity.

5.3. Decontamination of Empty Containers

e Thoroughly rinse the empty original container with a suitable solvent (e.g., the solvent used
in the experiment).

o Collect the first three rinses as hazardous waste.[8]

 After thorough rinsing, the container can be managed as non-hazardous waste, in
accordance with institutional guidelines.

5.4. Final Disposal
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» Arrange for the pickup and disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not dispose of this chemical down the

drain or in the regular trash.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
6.1. Spills
e Minor Spill (inside a fume hood):
o Ensure you are wearing the appropriate PPE.
o Contain the spill with an absorbent material.
o Neutralize the spill with a mild base like sodium bicarbonate, working from the outside in.

o Carefully clean up the neutralized material and place it in a sealed hazardous waste
container.

o Wipe the area with a damp cloth and then dry it.
o Major Spill (outside a fume hood or a large volume):

o Evacuate the immediate area.

o Alert others in the vicinity and your supervisor.

o If safe to do so, close the doors to the affected area to contain vapors.

o Contact your institution's EHS or emergency response team immediately.[9]
6.2. Personnel Exposure

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.[4]
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o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[4]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Safety Workflow Diagram
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Workflow for Handling 2-(Bromomethyl)acrylic Acid
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Caption: A flowchart outlining the key steps for the safe handling and emergency response for
2-(Bromomethyl)acrylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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